Cas no 1806798-32-2 (2-(Difluoromethyl)-3,6-dihydroxypyridine-5-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-3,6-dihydroxypyridine-5-carboxaldehyde
• CAS No: 1806798-32-2
• MF: C₇H₅F₂NO₃
• MW: 189.116308927536
• CID: 4917511
• Update Time: 2025-05-20

2-(Difluoromethyl)-3,6-dihydroxypyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3,6-dihydroxypyridine-5-carboxaldehyde

• Inchi： 1S/C7H5F2NO3/c8-6(9)5-4(12)1-3(2-11)7(13)10-5/h1-2,6,12H,(H,10,13)
• InChI Key： USMRJQKBMLJLKM-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C=O)C(N1)=O)O)F

Computed Properties

• Exact Mass: 189.024
• Monoisotopic Mass: 189.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 66.4

Additional information on 2-(Difluoromethyl)-3,6-dihydroxypyridine-5-carboxaldehyde

Introduction to 2-(Difluoromethyl)-3,6-dihydroxypyridine-5-carboxaldehyde (CAS No. 1806798-32-2)

2-(Difluoromethyl)-3,6-dihydroxypyridine-5-carboxaldehyde (CAS No. 1806798-32-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyridine derivatives, which are known for their diverse applications in drug discovery and development.

The structure of 2-(Difluoromethyl)-3,6-dihydroxypyridine-5-carboxaldehyde is characterized by a pyridine ring substituted with a difluoromethyl group at the 2-position, hydroxyl groups at the 3 and 6 positions, and a carboxaldehyde group at the 5-position. The presence of these functional groups imparts specific chemical properties that make this compound an interesting candidate for various biological studies.

Recent research has focused on the potential therapeutic applications of 2-(Difluoromethyl)-3,6-dihydroxypyridine-5-carboxaldehyde. Studies have shown that this compound exhibits significant antioxidant properties, which are crucial in preventing oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The antioxidant activity is attributed to the presence of the hydroxyl groups, which can scavenge free radicals and reduce oxidative damage.

In addition to its antioxidant properties, 2-(Difluoromethyl)-3,6-dihydroxypyridine-5-carboxaldehyde has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory conditions. The anti-inflammatory activity is believed to be mediated through the modulation of signaling pathways involved in inflammation.

The difluoromethyl group in 2-(Difluoromethyl)-3,6-dihydroxypyridine-5-carboxaldehyde plays a crucial role in enhancing its pharmacological properties. Fluorinated compounds are known for their improved metabolic stability and bioavailability, which can lead to better therapeutic outcomes. The difluoromethyl group may also contribute to the compound's ability to cross biological membranes, thereby increasing its cellular uptake and efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Difluoromethyl)-3,6-dihydroxypyridine-5-carboxaldehyde in various disease models. Preliminary results from these trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. These findings suggest that 2-(Difluoromethyl)-3,6-dihydroxypyridine-5-carboxaldehyde has the potential to be developed into a novel therapeutic agent for a range of conditions.

The synthesis of 2-(Difluoromethyl)-3,6-dihydroxypyridine-5-carboxaldehyde involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of a suitable pyridine derivative with a difluoroacetaldehyde equivalent, followed by selective hydroxylation and oxidation steps. The optimization of these synthetic methods is crucial for large-scale production and commercialization of the compound.

In conclusion, 2-(Difluoromethyl)-3,6-dihydroxypyridine-5-carboxaldehyde (CAS No. 1806798-32-2) represents an exciting advancement in the field of medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an important role in future drug discovery efforts.